2-(2,4-difluorophenyl)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one

• IUPAC Name: 2-(2,4-difluorophenyl)-1-[2-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
• InChI: InChI=1S/C20H20F2N6O/c1-12-23-24-18-4-5-19(25-28(12)18)26-8-14-10-27(11-15(14)9-26)20(29)6-13-2-3-16(21)7-17(13)22/h2-5,7,14-15H,6,8-11H2,1H3
• InChI Key: JUHJAWSYMJTNKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC4CN(CC4C3)C(=O)CC5=C(C=C(C=C5)F)F
• Molecular Formula: C20H20F2N6O
• Molecular Weight: 398.4 g/mol
• CAS No.: 2548980-57-8

Description

The compound 2-(2,4-difluorophenyl)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one is a heterocyclic molecule featuring:

• A 2,4-difluorophenyl group, which enhances lipophilicity and metabolic stability .
• A 3-methyl-[1,2,4]triazolo[4,3-b]pyridazine core, a bicyclic scaffold known for its role in kinase and bromodomain inhibition .
• An octahydropyrrolo[3,4-c]pyrrole system, a rigid bicyclic amine that may improve target binding affinity .

Biological Activity

The compound 2-(2,4-difluorophenyl)-1-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological profile, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}F_2N_6$, with a molecular weight of approximately 396.43 g/mol. The structure includes a difluorophenyl group and a triazole moiety, which are known to enhance biological activity through various mechanisms.

Antimicrobial Activity

Research indicates that compounds containing the 1,2,4-triazole nucleus exhibit significant antimicrobial properties. For instance, derivatives of triazoles have shown effectiveness against various bacterial strains such as Staphylococcus aureus and Escherichia coli . The presence of the triazole ring in our compound suggests potential antimicrobial activity.

Anticancer Properties

Triazole derivatives are also recognized for their anticancer effects. A study highlighted that mercapto-substituted 1,2,4-triazoles demonstrated chemotherapeutic effects on cancer cells . The compound may exhibit similar properties due to its structural components.

Anti-inflammatory Effects

The anti-inflammatory potential of triazole compounds has been documented in several studies. These compounds can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways . This property could be relevant for the compound's therapeutic applications.

The biological activity of the compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole ring may interact with enzymes critical for bacterial survival or cancer cell proliferation.
• Molecular Interactions : The difluorophenyl group can enhance lipophilicity, allowing better membrane penetration and interaction with cellular targets.

Study 1: Antimicrobial Efficacy

In a comparative study on various triazole derivatives, compounds similar to the subject compound exhibited minimum inhibitory concentrations (MIC) ranging from 0.125 to 8 μg/mL against several pathogens . This suggests a promising antimicrobial profile which warrants further investigation.

Study 2: Anticancer Activity

A recent investigation into triazole-based compounds revealed significant cytotoxic effects against colon carcinoma cell lines. Compounds showed IC50 values as low as 6.2 μM against HCT-116 cells . This indicates that our compound could potentially act as an effective anticancer agent.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MIC: 0.125–8 μg/mL against S. aureus, E. coli
Anticancer	IC50: 6.2 μM against HCT-116
Anti-inflammatory	Inhibition of pro-inflammatory cytokines

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural and functional differences between the target compound and related molecules:

Compound	Core Structure	Substituents	Reported Target/Activity	References
Target Compound	Triazolo[4,3-b]pyridazine + Octahydropyrrolopyrrole	2,4-Difluorophenyl, methyl	Unknown (structural similarity suggests bromodomain/kinase inhibition)
AZD5153: (3R)-4-[2-[4-[1-(3-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-piperidyl]phenoxy]ethyl]-1,3-dimethyl-piperazin-2-one	Triazolo[4,3-b]pyridazine + Piperidine	3-Methoxy, phenoxyethyl-piperazine	BRD4 bromodomain inhibitor (IC50 < 10 nM); antitumor activity in xenograft models
6-(3,4-Dimethylphenyl)-2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one (M452-1244)	Triazolo[4,3-b]pyridazinone	3,4-Dimethylphenyl, fluorophenylpiperazine	Unknown (structural focus on CNS modulation)
3-(4-Methoxyphenyl)-6-(phenylsulfonyl)-perhydro-1,3-thiazolo[3,4-b][1,2]pyrrolo[4,5-c]pyrrole	Thiazolo-pyrrolopyrrole	4-Methoxyphenyl, phenylsulfonyl	Crystallographic characterization only

Pharmacological and Functional Insights

• AZD5153 : This bivalent bromodomain inhibitor demonstrates enhanced potency due to dual binding interactions with BRD4, achieving tumor growth inhibition in vivo . Its structural resemblance to the target compound highlights the importance of the triazolo[4,3-b]pyridazine core in bromodomain targeting.
• M452-1244 : While lacking explicit activity data, its fluorophenylpiperazine substituent is commonly associated with CNS targets (e.g., serotonin/dopamine receptors), suggesting divergent therapeutic applications compared to the target compound .
• Thiazolo-pyrrolopyrroles : These compounds, such as the one in , emphasize the role of sulfur-containing heterocycles in stabilizing protein-ligand interactions, though their biological targets remain uncharacterized .

3D Structural Similarity and Binding Implications

• Shape Similarity (ST) : The triazolo[4,3-b]pyridazine core in the target compound and AZD5153 achieves high ST scores (>0.8) due to planar aromaticity, favoring overlap with bromodomain binding pockets .
• Feature Similarity (CT) : Fluorine atoms and methyl groups in the target compound may enhance CT scores (>0.5) by mimicking natural substrate interactions, as seen in AZD5153’s methoxy group .

Research Findings and Challenges

Key Observations

• Metabolic Stability : The 2,4-difluorophenyl group in the target compound may reduce oxidative metabolism compared to methoxy or sulfonyl substituents in analogues .